Cas no 947331-10-4 (N-Trityl Losartan Carboxylic Acid)

• Product Name: N-Trityl Losartan Carboxylic Acid
• CAS No: 947331-10-4
• MF: C₄₁H₃₅ClN₆O₂
• MW: 679.208607912064
• CID: 827220
• PubChem ID: 46783205
• Update Time: 2025-06-11

N-Trityl Losartan Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• N-Trityl Losartan Carboxylic Acid
• 2-butyl-5-chloro-3-[[4-[2-(1-trityltetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carboxylic acid
• 2-Butyl-4-chloro-1-[[2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]met
• 2-butyl-4-chloro-1-[2'-(1-triphenylmethyl-1H-tetrazol-5-yl)-biphenyl-4ylmethyl]-1H-imidazole-5-carboxylic acid
• 2-butyl-4-chloro-1-[2'-(1-triphenylmethyl-tetrazol-5-yl)1,1'-biphenyl-methyl]imidazole-5-carboxylic acid
• 2-butyl-4-chloro-1-{[2'-(1-trityl-1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-imidazole-5-carboxylic acid
• AHDSLQVVTUMWQS-UHFFFAOYSA-N
• SCHEMBL498022
• DTXSID80676186
• 2-Butyl-4-chloro-1-({2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl}methyl)-1H-imidazole-5-carboxylic acid
• 2-butyl-4-chloro-1-((2'-(1-trityl-1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-1H-imidazole-5-carboxylic acid
• 947331-10-4
• 2-butyl-4-chloro-1- {[2'-(1-trityl-1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-imidazole-5-carboxylic acid
• FT-0675696
• 2-Butyl-4-chloro-1-((2'-(1-trityl-1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-imidazole-5-carboxylic acid
• DS-016373

• Inchi： 1S/C41H35ClN6O2/c1-2-3-23-36-43-38(42)37(40(49)50)47(36)28-29-24-26-30(27-25-29)34-21-13-14-22-35(34)39-44-45-46-48(39)41(31-15-7-4-8-16-31,32-17-9-5-10-18-32)33-19-11-6-12-20-33/h4-22,24-27H,2-3,23,28H2,1H3,(H,49,50)
• InChI Key： AHDSLQVVTUMWQS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N(C(CCCC)=N1)CC1C=CC(=CC=1)C1=CC=CC=C1C1=NN=NN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 708.26200
• Monoisotopic Mass: 678.2510021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 50
• Rotatable Bond Count: 12
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 9.9
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• PSA: 107.95000
• LogP: 9.28270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on N-Trityl Losartan Carboxylic Acid

Comprehensive Overview of N-Trityl Losartan Carboxylic Acid (CAS No. 947331-10-4): Properties, Applications, and Research Insights

N-Trityl Losartan Carboxylic Acid (CAS No. 947331-10-4) is a specialized intermediate compound widely utilized in pharmaceutical research and development. This derivative of Losartan, a well-known angiotensin II receptor antagonist, plays a critical role in the synthesis of advanced therapeutic agents targeting cardiovascular diseases. The compound's unique trityl-protected carboxylic acid group enhances its stability during chemical reactions, making it invaluable for precision drug design.

In recent years, the demand for N-Trityl Losartan Carboxylic Acid has surged due to its relevance in hypertension and heart failure research. With the global rise in cardiovascular disorders, researchers are increasingly focusing on optimizing drug efficacy and minimizing side effects. This compound's role in developing next-generation ARBs (Angiotensin Receptor Blockers) aligns with current trends in personalized medicine and structure-activity relationship (SAR) studies.

The chemical structure of N-Trityl Losartan Carboxylic Acid features a triphenylmethyl (trityl) group attached to the nitrogen atom of the Losartan backbone, coupled with a free carboxylic acid moiety. This design allows selective deprotection under mild conditions, facilitating its use in peptide coupling and prodrug synthesis. Its molecular formula (C₃₉H₃₄N₄O₃) and high purity (>98%) make it ideal for GMP-grade manufacturing.

From an industrial perspective, CAS No. 947331-10-4 is often searched alongside terms like "Losartan intermediates supplier" or "trityl-protected API derivatives." These queries reflect growing interest in cost-effective synthesis routes and green chemistry approaches. Recent publications highlight its utility in continuous flow chemistry, reducing solvent waste and improving yield—a key concern for sustainable pharmaceutical production.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate the purity of N-Trityl Losartan Carboxylic Acid. Researchers also explore its crystallization behavior to optimize formulation processes, addressing common challenges like polymorphism in solid-state drug development. Such details are frequently queried in academic forums, underscoring the compound's technical significance.

Beyond cardiovascular applications, this compound is gaining traction in cancer research due to emerging studies linking angiotensin pathways to tumor angiogenesis. Its modifiable structure allows conjugation with targeted delivery systems, such as nanoparticles or antibody-drug conjugates (ADCs). These innovations respond to the rising demand for multifunctional therapeutics in oncology.

Regulatory compliance is another hot topic associated with CAS No. 947331-10-4. Manufacturers must adhere to ICH guidelines and REACH regulations, ensuring safety and traceability. Searches for "N-Trityl Losartan Carboxylic Acid MSDS" or "analytical standards" indicate user needs for comprehensive documentation, reflecting the compound's integration into quality-by-design (QbD) frameworks.

In summary, N-Trityl Losartan Carboxylic Acid exemplifies the intersection of medicinal chemistry and process innovation. Its versatility in drug development, coupled with evolving applications in precision healthcare, positions it as a compound of enduring scientific and commercial interest. Future research may unlock further potential in bioconjugation and combination therapies, reinforcing its role in modern pharmacotherapy.